Cas no 152487-69-9 (Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate)

Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate is a specialized organic compound featuring a fused thienothiophene core with ester functional groups. Its structure, incorporating dimethyl substitution and dicarboxylate moieties, makes it a valuable intermediate in organic synthesis, particularly for conjugated materials used in optoelectronic applications. The compound exhibits enhanced stability and processability due to its ester groups, facilitating its incorporation into polymer backbones or small-molecule systems. Its rigid, planar thienothiophene framework contributes to desirable electronic properties, such as improved charge transport, making it suitable for use in organic semiconductors, photovoltaic materials, and thin-film transistors. The diethyl ester derivatives further enhance solubility for solution-based processing.

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate structure

152487-69-9 structure

Product Name:Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate

CAS No:152487-69-9

MF:C₁₄H₁₆O₄S₂

MW:312.404441833496

MDL:MFCD00067988

CID:91931

PubChem ID:722076

Update Time:2025-05-28

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
- Diethyl 3,4-dimethylthieno(2,3-b)thiophene-2,5-dicarboxylate
- BUTTPARK 37\11-70
- Diethyl3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarb
- 2,5-diethyl 3,4-diMethylthieno[2,3-b]thiophene-2,5-dicarboxylate
- 3,4-dimethylthieno(2,3-b)thiophene-2,5-dicarboxylic acid diethyl ester
- C14H16O4S2
- CCG-254029
- HMS1441M02
- IDI1_015173
- 6X-0924
- SCHEMBL16827248
- FT-0643493
- MFCD00067988
- Maybridge3_003786
- CGA48769
- 152487-69-9
- Diethyl3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate
- A809317
- BRD-K89132908-001-01-1
- Diethyl3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate,97+%
- DTXSID20352270
- AKOS004910086
- Diethyl 3,4-dimethylthieno2,3-büthiophene-2,5-dicarboxylate, 97+%
- Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate, 97+%
- DB-043151
- Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate
- MDL： MFCD00067988
- Inchi： 1S/C14H16O4S2/c1-5-17-12(15)10-7(3)9-8(4)11(13(16)18-6-2)20-14(9)19-10/h5-6H2,1-4H3
- InChI Key： YAXDOYDXLOMMIU-UHFFFAOYSA-N
- SMILES： S1C(C(=O)OCC)=C(C)C2=C1SC(C(=O)OCC)=C2C

Computed Properties

Exact Mass: 312.04900
Monoisotopic Mass: 312.049
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 6
Complexity: 353
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 109A^2
XLogP3: 4.8

Experimental Properties

Density: 1.281
Melting Point: 134-136°C
Boiling Point: 422.2±40.0 °C at 760 mmHg
Flash Point: 209.2±27.3 °C
Refractive Index: 1.599
PSA: 109.08000
LogP: 3.93300
Vapor Pressure: 0.0±1.0 mmHg at 25°C

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Matrix Scientific	088844-1g	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		1g	$108.00	2023-09-05
Matrix Scientific	088844-5g	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		5g	$378.00	2023-09-05
Matrix Scientific	088844-10g	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		10g	$611.00	2023-09-05
TRC	D068050-500mg	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		500mg	$ 195.00	2022-06-06
TRC	D068050-1000mg	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		1g	$ 320.00	2022-06-06
TRC	D068050-2500mg	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		2500mg	$ 635.00	2022-06-06
Alichem	A169005877-5g	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9	97%	5g	$188.16	2022-04-02
Alichem	A169005877-10g	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9	97%	10g	$313.60	2022-04-02
Apollo Scientific	OR110669-1g	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		1g	£60.00	2025-02-19
Apollo Scientific	OR110669-5g	Diethyl 3,4-dimethylthieno[2,3-b]thiophene-2,5-dicarboxylate	152487-69-9		5g	£204.00	2025-02-19

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Production Method

Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:152487-69-9)Diethyl 3,4-dimethylthieno2,3-bthiophene-2,5-dicarboxylate

Order Number:A809317

Stock Status:in Stock

Quantity:10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:06

Price ($):378.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienothiophenes

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